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Compound of Interest

Compound Name: VCH-286

Cat. No.: B15608686

For researchers, scientists, and drug development professionals, the proper handling of
investigational compounds is paramount to ensuring laboratory safety and experimental
integrity. VCH-286 is a novel, potent, small-molecule antagonist of the C-C chemokine receptor
5 (CCRb), previously under investigation as an anti-HIV-1 agent. Although its development was
discontinued, its use in research settings necessitates strict adherence to safety protocols for
potent bioactive compounds.

: | Identificati T :

Property Data

4,4-Difluoro-N-((1S)-3-((1S,5R)-3"-isopropyl-2'-
] oxo-1'-(tetrahydropyran-4-ylmethyl)spiro(8-
Chemical Name ] o o
azabicyclo[3.2.1]octane-3,4'-imidazolidine)-8-

yI)-1-phenyl-propyl)cyclohexanecarboxamide

Molecular Formula Cs4Hs0F2N40O3[1]
Synonyms VCH286, NDX9EX5ATP[1][2]
Compound Class CCRS5 Receptor Antagonist[3][4][5]

Discontinued; formerly in Phase I/11 clinical

Development Status ]
trials[3][6][7]

Personal Protective Equipment (PPE) and Handling
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Given the absence of a specific Material Safety Data Sheet (MSDS) for VCH-286, personnel
should adhere to universal precautions for handling potent, biologically active small molecules.
The following PPE is mandatory when working with VCH-286 in solid or solution form:

PPE Category Specification Rationale

] Nitrile gloves (double-gloving Prevents skin contact and
Hand Protection ]
recommended) absorption.

Safety glasses with side
Protects eyes from splashes

Eye Protection shields or chemical splash
and aerosols.
goggles
_ Prevents contamination of
Body Protection Laboratory coat )
personal clothing.
Use in a certified chemical Minimizes inhalation exposure

Respiratory Protection
fume hood to powders or aerosols.

Handling Procedures:

» Preparation: Before handling, ensure a designated workspace is prepared within a chemical
fume hood. All necessary equipment, including weighing materials, solvents, and waste
containers, should be readily accessible.

e Weighing: Handle solid VCH-286 within the fume hood. Use appropriate tools to minimize
dust generation.

e Solution Preparation: When preparing solutions, add the solvent to the solid compound
slowly to avoid splashing.

o Post-Handling: After handling, thoroughly decontaminate the work area. Remove PPE in the
correct order to prevent cross-contamination, and wash hands thoroughly.

Disposal Plan

All waste contaminated with VCH-286 must be treated as hazardous chemical waste.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15608686?utm_src=pdf-body
https://www.benchchem.com/product/b15608686?utm_src=pdf-body
https://www.benchchem.com/product/b15608686?utm_src=pdf-body
https://www.benchchem.com/product/b15608686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Procedure

) Collect in a labeled, sealed container
Solid Waste ] )
designated for chemical waste.

o Collect in a labeled, sealed, and compatible
Liquid Waste )
solvent waste container.

) Dispose of in a designated hazardous waste
Contaminated PPE
stream, separate from regular laboratory trash.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocols
In Vitro Anti-HIV-1 Activity Assay

The following is a generalized protocol for evaluating the in vitro anti-HIV-1 activity of VCH-286,
based on common methodologies for this compound class.

Objective: To determine the 50% inhibitory concentration (ICso) of VCH-286 against HIV-1
replication in peripheral blood mononuclear cells (PBMCs).

Methodology:

o PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density
gradient centrifugation.

e Cell Culture: Culture PBMCs in RPMI 1640 medium supplemented with 10% fetal bovine
serum, L-glutamine, and antibiotics. Stimulate cells with phytohemagglutinin (PHA) for 2-3
days.

o Compound Preparation: Prepare a stock solution of VCH-286 in dimethyl sulfoxide (DMSO).
Create a serial dilution series of the compound in culture medium.

e Infection: Infect stimulated PBMCs with a known titer of an R5-tropic HIV-1 strain (e.g., HIV-
1BAL) in the presence of varying concentrations of VCH-286 or control inhibitors (e.qg.,

maraviroc).
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 Incubation: Incubate the infected cells for 7 days at 37°C in a humidified 5% CO2
atmosphere.

o Endpoint Analysis: Measure the level of HIV-1 p24 antigen in the culture supernatant using a
commercial enzyme-linked immunosorbent assay (ELISA).

o Data Analysis: Calculate the percentage of inhibition of viral replication for each compound
concentration relative to the untreated control. Determine the ICso value by non-linear
regression analysis.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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VCH-286]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608686#personal-protective-equipment-for-
handling-vch-286]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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